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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of
cesium oxalate, with a focus on its molar mass and density. It is designed to be a valuable
resource for professionals in research, science, and drug development, offering detailed
experimental protocols and insights into its applications.

Physicochemical Properties of Cesium Oxalate

Cesium oxalate (Cs2C20a4) is an inorganic salt that has garnered significant interest across
various scientific disciplines. A clear understanding of its fundamental properties is crucial for its
effective application.

Molar Mass and Density

A summary of the key quantitative data for cesium oxalate is presented in the table below.
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Property Value Source(s)
Chemical Formula Cs2C204 [1]
Molar Mass 353.83 g/mol [2]
Appearance White solid [1]
Solubility in Water 76 g/100 mL (at 25 °C) [1]

Densit Not available in literature; can
ensity _ _
be determined experimentally.

Experimental Protocols

Detailed methodologies for the synthesis of cesium oxalate and the determination of its
density are outlined below. These protocols are foundational for researchers working with this
compound.

Synthesis of Cesium Oxalate

Two primary methods for the synthesis of cesium oxalate are described here.
Method 1: Reaction of Cesium Carbonate with Oxalic Acid
This method involves the reaction of cesium carbonate with oxalic acid in an agueous solution.

o Materials: Cesium carbonate (Cs2COs3), Oxalic acid dihydrate (H2C204-2H20), Distilled
water.

e Procedure:
o Dissolve a known quantity of cesium carbonate in distilled water.

o Separately, prepare a stoichiometric equivalent solution of oxalic acid dihydrate in distilled
water.

o Slowly add the oxalic acid solution to the cesium carbonate solution while stirring
continuously. Effervescence will be observed due to the release of carbon dioxide.
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o Continue stirring for a sufficient period to ensure the reaction goes to completion.

o The resulting solution contains aqueous cesium oxalate. To obtain the solid form, the
water can be evaporated. For the monohydrate form, the reaction is: Cs2COs +
H2C204-2H20 - Cs2C204-H20 + CO2 + 2H20.[1]

Method 2: High-Temperature Reaction with Carbon Monoxide and Carbon Dioxide

This method involves passing carbon monoxide and carbon dioxide over cesium carbonate at
elevated temperatures.[1]

o Materials: Cesium carbonate (Cs2C0Os), Carbon monoxide (CO) gas, Carbon dioxide (CO2)
gas.

o Apparatus: A tube furnace capable of reaching 380 °C, gas flow controllers.
e Procedure:

Place a known amount of cesium carbonate in a suitable reaction vessel within the tube

[¢]

furnace.
o Heat the furnace to 380 °C.

o Once the temperature is stable, pass a controlled flow of carbon monoxide and carbon
dioxide over the cesium carbonate.

o The reaction that occurs is: Cs2COs + CO — Cs2C20a4.[1] This reaction is noted to be
characteristic of cesium carbonate, as other alkali carbonates do not readily undergo this

transformation.[1]
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Workflow for the Synthesis of Cesium Oxalate
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Synthesis of Cesium Oxalate

Density Determination by Gas Pychometry
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Gas pycnometry is a non-destructive technique used to determine the skeletal density of a
solid powder by measuring the volume of the solid.[3][4] Helium is often the gas of choice due
to its inert nature and small atomic size.[3]

e Principle: The method is based on Boyle's Law, which relates pressure and volume. The
volume of the solid is determined by measuring the pressure change of a known volume of
gas when it is allowed to expand into a chamber containing the sample.[3]

o Apparatus: A gas pycnhometer, an analytical balance.
e Procedure:

o Sample Preparation: Ensure the cesium oxalate sample is dry and free of contaminants.
For porous materials, external preparation such as heating under vacuum may be
necessary to remove adsorbed gases.[5]

o Mass Measurement: Accurately weigh the cesium oxalate sample using an analytical
balance.

o Calibration: Calibrate the gas pycnometer using a standard sphere of known volume.
o Sample Analysis:
» Place the weighed cesium oxalate sample into the sample chamber of the pycnometer.

» Seal the chamber and purge it with the analysis gas (e.g., helium) to remove air and
moisture.

» Pressurize the reference chamber to a known pressure.

= Open the valve connecting the reference chamber to the sample chamber, allowing the
gas to expand.

» Measure the final equilibrium pressure.

o Calculation: The instrument's software typically calculates the volume of the sample based
on the pressure difference. The density is then calculated using the formula: Density =
Mass / Volume.
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o Repeatability: Perform multiple measurements to ensure the reproducibility of the results.

[6]

Experimental Workflow for Density Determination by Gas Pycnometry
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Density Determination Workflow

Applications in Research and Development

Cesium oxalate serves as a versatile reagent in various fields, including materials science,
analytical chemistry, and pharmaceutical development.[7]

Role in Photoredox Catalysis

A significant application of cesium oxalate is in visible light photoredox catalysis, particularly
for the generation of alkyl radicals from alcohols.[8] This methodology allows for the formation
of quaternary carbon centers, which are important structural motifs in many drug molecules.

The general pathway involves the activation of an alcohol to form a cesium oxalate salt. This
salt, upon exposure to visible light in the presence of a photocatalyst, undergoes a single-
electron transfer to generate a carboxylate radical. This radical then rapidly decarboxylates to
produce an alkyl radical, which can participate in various carbon-carbon bond-forming
reactions.[3][9]
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Logical Pathway of Cesium Oxalate in Photoredox Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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